5-(3-Chloro-propoxy)-1H-indole-2-carboxylic acid

• Molecular Formula: C12H12ClNO3
• Molecular Weight: 253.68 g/mol
• IUPAC Name: 5-(3-chloropropoxy)-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C12H12ClNO3/c13-4-1-5-17-9-2-3-10-8(6-9)7-11(14-10)12(15)16/h2-3,6-7,14H,1,4-5H2,(H,15,16)
• InChI Key: WHVASHQQMDVNPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1OCCCCl)C=C(N2)C(=O)O

Description

5-(3-Chloro-propoxy)-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H12ClNO3 and its molecular weight is 253.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In analogy to the procedure described for the synthesis of intermediate 1, step 3, the title compound was synthesized from 5-(3-chloro-propoxy)-1H-indole-2-carboxylic acid ethyl ester (example 4, step 1). The title compound was obtained in 98% yield as white solid. MS (m/e): 252.9 (M−H−, 100%).